4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine

• IUPAC Name: 4-(4-fluorophenyl)-N-naphthalen-2-ylphthalazin-1-amine
• InChI: InChI=1S/C24H16FN3/c25-19-12-9-17(10-13-19)23-21-7-3-4-8-22(21)24(28-27-23)26-20-14-11-16-5-1-2-6-18(16)15-20/h1-15H,(H,26,28)
• InChI Key: WKEJNJUHDAYKRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC3=NN=C(C4=CC=CC=C43)C5=CC=C(C=C5)F
• Molecular Formula: C24H16FN3
• Molecular Weight: 365.4 g/mol

Description

4-(4-fluorophenyl)-N-(naphthalen-2-yl)phthalazin-1-amine, also known as 4F-PhPhA, is a novel synthetic compound that belongs to the phthalazinamine class of research chemicals. It is a potent and selective agonist of the serotonin 5-HT1A receptor, which plays a crucial role in regulating mood, anxiety, and stress. In recent years, 4F-PhPhA has gained significant attention from the scientific community due to its potential therapeutic applications in the treatment of various mental health disorders.

Scientific Research Applications

Occupational Exposure to PAHs

Research indicates that occupational exposure to PAHs, including naphthalene derivatives, is a concern in industries such as coke production and aluminum processing. Urinary metabolites of naphthalene have been used as biomarkers to assess exposure levels, demonstrating that workers in these industries are at risk of significant PAH exposure (Rappaport, Waidyanatha, & Serdar, 2004).

Health Effects of PAH Exposure

PAH exposure, particularly to compounds like naphthalene, has been associated with various health effects. For instance, urinary metabolites of naphthalene and other PAHs have been linked to increased insulin resistance in adolescents, suggesting a potential mechanism by which environmental chemicals could contribute to the development of metabolic disorders (Trasande, Spanier, Sathyanarayana, Attinà, & Blustein, 2013).

Environmental and Biological Monitoring

Studies have focused on the environmental and biological monitoring of PAHs, including the use of urinary PAH metabolites as biomarkers. This approach allows for the assessment of both occupational and environmental exposures, providing insights into the potential health risks associated with PAH exposure in various settings (Campo et al., 2006).